(3Z)-3-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]imino-2-(4-fluorophenyl)propanenitrile

• IUPAC Name: (3Z)-3-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]imino-2-(4-fluorophenyl)propanenitrile
• InChI: InChI=1S/C21H18ClF4N5O2/c22-18-9-16(21(24,25)26)12-28-20(18)31-7-5-30(6-8-31)19(32)13-33-29-11-15(10-27)14-1-3-17(23)4-2-14/h1-4,9,11-12,15H,5-8,13H2/b29-11-
• InChI Key: HJAQOGCFBKODNR-KYMQWJLESA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)CON=CC(C#N)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)CO/N=C\C(C#N)C3=CC=C(C=C3)F
• Molecular Formula: C21H18ClF4N5O2
• Molecular Weight: 483.8 g/mol

Description

(3Z)-3-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-oxoethoxy]imino-2-(4-fluorophenyl)propanenitrile is a useful research compound. Its molecular formula is C21H18ClF4N5O2 and its molecular weight is 483.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis in Pharmaceutical Agents

This compound is involved in the synthesis of neuroleptic agents like Fluspirilen and Penfluridol, which are part of a class of pharmaceuticals. These agents contain a specific structural group, a 4,4-bis(p-fluorophenyl)butyl group, bonded to nitrogen in various moieties such as pyrrolidine, piperidine, or piperazine (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Role in Crystal Structure Studies

This compound is associated with the crystal structure studies of certain piperazine derivatives. Such studies are crucial in understanding the molecular configuration and interaction potential of pharmaceutical compounds (Ullah & Altaf, 2014).

Antimalarial Activity

Piperazine derivatives, which include structures similar to this compound, have been synthesized and evaluated for their ability to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria. The structure-activity relationship of these compounds indicates their potential in antimalarial treatments (Mendoza et al., 2011).

Dopamine and Serotonin Receptor Studies

Compounds structurally related to this compound have been synthesized and found to have significant affinity for dopamine D-2 and serotonin 5-HT2 receptors. These studies contribute to understanding the interaction of these compounds with central nervous system receptors (Perregaard et al., 1992).

Glycine Transporter Inhibition

Related compounds have been identified as potent inhibitors of the glycine transporter 1 (GlyT1), which is significant in the study of neurological disorders and potential treatments (Yamamoto et al., 2016).

Quality Control in Drug Development

This compound is involved in the development of new pharmaceutical agents, such as anti-ischemic and anti-hypertensive drugs. It's used in quality control and stability studies, highlighting its role in the drug development process (Dwivedi et al., 2003).